Cas no 1416438-70-4 (methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate)

• Product name: methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate
• CAS No: 1416438-70-4
• MF: C₁₁H₈NO₂F₃
• MW: 243.18192
• MDL: MFCD22690546
• CID: 1016012
• PubChem ID: 71742962

methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate
• AMY26577
• methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate, 97%
• 1H-Indole-4-carboxylic acid, 7-(trifluoromethyl)-, methyl ester
• DB-230798
• AKOS025146665
• CS-0328763
• 1416438-70-4
• methyl7-(trifluoromethyl)-1H-indole-4-carboxylate
• A885603
• AS-41317
• MFCD22690546

• MDL： MFCD22690546
• Inchi： InChI=1S/C11H8F3NO2/c1-17-10(16)7-2-3-8(11(12,13)14)9-6(7)4-5-15-9/h2-5,15H,1H3
• InChI Key： SBPMXPHJBULNNS-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=C(C2=C1C=CN2)C(F)(F)F

Computed Properties

• Exact Mass: 243.05071298g/mol
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų